Domitroban

• CAS No.: 115266-92-7
• Product Name: Domitroban
• Molecular Formula: C20H27NO4S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: (Z)-7-[(1R,2S,3S,4S)-3-(benzenesulfonamido)-2-bicyclo[2.2.1]heptanyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H27NO4S/c22-19(23)11-7-2-1-6-10-18-15-12-13-16(14-15)20(18)21-26(24,25)17-8-4-3-5-9-17/h1,3-6,8-9,15-16,18,20-21H,2,7,10-14H2,(H,22,23)/b6-1-/t15-,16+,18+,20+/m1/s1
• Standard InChIKey: PWTCIBWRMQFJBC-ZEMKZVSASA-N
• Isomeric SMILES: C1C[C@H]2C[C@@H]1[C@@H]([C@H]2NS(=O)(=O)C3=CC=CC=C3)C/C=C\CCCC(=O)O
• SMILES: C1CC2CC1C(C2NS(=O)(=O)C3=CC=CC=C3)CC=CCCCC(=O)O
• Canonical SMILES: C1CC2CC1C(C2NS(=O)(=O)C3=CC=CC=C3)CC=CCCCC(=O)O
• Description: Domitroban is a monoterpenoid.
• Synonyms: 5,7-(3-phenylsulfonylamino(2.2.1)bicyclohept-2-yl)heptenoic acid; calcium 5,7-(3-phenylsulfonylaminobicyclo(2.2.1)hept-2-yl)-5-heptenoate hydrate; S 145; S 145, (+-)-isomer; S 145, (-)-isomer; S 145, (1alpha,2alpha(Z),3alpha,4alpha)-isomer; S 145, (1alpha,2alpha(Z),3beta,4alpha)-isomer; S 145, 1R-(1alpha,2beta(Z),3alpha,4alpha)-isomer; S 145, 1R-(1alpha,2beta(Z),3beta,4alpha)-isomer; S-145; S-1452
• PubChem Compound: 5312138
• Last Modified: Nov 11 2021